(E)-3-(9H-carbazol-9-yl)-N'-(1-(furan-2-yl)ethylidene)propanehydrazide

• IUPAC Name: 3-carbazol-9-yl-N-[(E)-1-(furan-2-yl)ethylideneamino]propanamide
• InChI: InChI=1S/C21H19N3O2/c1-15(20-11-6-14-26-20)22-23-21(25)12-13-24-18-9-4-2-7-16(18)17-8-3-5-10-19(17)24/h2-11,14H,12-13H2,1H3,(H,23,25)/b22-15+
• InChI Key: FPRMQABESUMIPC-PXLXIMEGSA-N
• Canonical SMILES: CC(=NNC(=O)CCN1C2=CC=CC=C2C3=CC=CC=C31)C4=CC=CO4
• Isomeric SMILES: C/C(=N\NC(=O)CCN1C2=CC=CC=C2C3=CC=CC=C31)/C4=CC=CO4
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

(E)-3-(9H-carbazol-9-yl)-N'-(1-(furan-2-yl)ethylidene)propanehydrazide, also known as CFP, is a compound that has been widely studied in scientific research due to its potential applications in various fields.

Scientific Research Applications

Bioinformatics Characterization and Therapeutic Applications

Research has delved into synthesizing new Schiff bases, including derivatives related to "(E)-3-(9H-carbazol-9-yl)-N'-(1-(furan-2-yl)ethylidene)propanehydrazide," to evaluate their potential in treating neurodegenerative diseases like Alzheimer’s. These compounds, obtained through microwave-assisted condensation, exhibited drug-likeness features, proposing them as candidates for neuropsychiatric drug development (Avram et al., 2021).

Antioxidant and Anticancer Activity

Novel derivatives have been synthesized to assess their antioxidant and anticancer activities. Some compounds, including derivatives of "(E)-3-(9H-carbazol-9-yl)-N'-(1-(furan-2-yl)ethylidene)propanehydrazide," demonstrated significant antioxidant activity, surpassing that of known antioxidants like ascorbic acid. These studies highlight the potential for these derivatives in cancer therapy, showing notable cytotoxicity against human cancer cell lines (Tumosienė et al., 2020).

Synthesis and Antibacterial, Antiurease, and Antioxidant Activities

Research into the synthesis of 1,2,4-triazole Schiff base and amine derivatives explores their antibacterial, antiurease, and antioxidant properties. These studies provide insight into the multifaceted biological activities of such compounds, suggesting their potential in developing new antimicrobial and antioxidant agents (Sokmen et al., 2014).

Optical Properties and Fluorescence Quenching

The optical properties and fluorescence quenching of carbazole-containing chromophores, including derivatives of "(E)-3-(9H-carbazol-9-yl)-N'-(1-(furan-2-yl)ethylidene)propanehydrazide," have been investigated. These studies shed light on the solvatochromic properties and potential applications of these compounds in determining critical micelle concentrations of surfactants, offering valuable insights for applications in chemical sensing and materials science (Asiri et al., 2017).